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Compound Name: 9-Bromoanthracene

Cat. No.: B049045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

December 12, 2025

This guide provides a comprehensive overview of the essential procedures for the safe

handling and storage of 9-Bromoanthracene. Adherence to these guidelines is crucial for

ensuring laboratory safety and maintaining the integrity of the compound for research and

development purposes.

Chemical and Physical Properties
9-Bromoanthracene is a halogenated aromatic hydrocarbon that appears as a white to light

yellow crystalline powder.[1][2][3] It is a key intermediate in organic synthesis, particularly in the

preparation of 9-substituted anthracene derivatives and for the development of organic

luminescent materials, including OLEDs and semiconductor materials.[1][4]

Table 1: Physical and Chemical Properties of 9-Bromoanthracene
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Property Value Source

Molecular Formula C₁₄H₉Br [5][6]

Molecular Weight 257.13 g/mol [5][6]

Melting Point 97-100 °C (lit.) [2][5]

Boiling Point
190 °C at 0.16 kPa

(sublimation)
[1][2]

Solubility

Insoluble in water.[2][3][4]

Soluble in acetic acid, carbon

disulfide, chloroform (slightly),

DMSO (slightly), and methanol

(slightly).[1][2]

Appearance
White to light yellow crystal

powder
[1][2][3]

Hazard Identification and Safety Precautions
9-Bromoanthracene is classified as a hazardous substance and requires careful handling.

GHS Hazard Classification:

Germ cell mutagenicity (Category 2): Suspected of causing genetic defects.

Skin irritation (Category 2): Causes skin irritation.[6][7]

Eye irritation (Category 2): Causes serious eye irritation.[6][7]

Specific target organ toxicity — single exposure (Category 3): May cause respiratory

irritation.[6]

Precautionary Statements:

P201: Obtain special instructions before use.

P202: Do not handle until all safety precautions have been read and understood.
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6][8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][8]

P302 + P352: IF ON SKIN: Wash with plenty of water.[6][8]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6][8]

P308 + P313: IF exposed or concerned: Get medical advice/attention.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 9-
Bromoanthracene.

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Must meet EN 166 (EU) or

NIOSH (US) standards. Tightly

fitting safety goggles with side-

shields are recommended.[8]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use.[9]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned.[8][9]

Respiratory Protection Fume Hood or Respirator

All handling of 9-

Bromoanthracene should be

conducted in a certified

chemical fume hood to avoid

inhalation of dust and vapors.

[8][9] If a fume hood is not

available, a full-face respirator

with an appropriate cartridge

for organic vapors should be

used.[8]

Handling and Storage Procedures
Handling

All manipulations of 9-Bromoanthracene should be performed within a properly functioning

chemical fume hood to minimize inhalation exposure.[9]

Avoid the formation of dust and aerosols.[8]

Use appropriate tools (e.g., spatulas, non-sparking tools) to handle the solid compound.[8][9]

Ensure adequate ventilation in the handling area.[8]
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Avoid contact with skin, eyes, and clothing.[8]

After handling, wash hands and any exposed skin thoroughly with soap and water.[9]

Do not eat, drink, or smoke in the laboratory.[9]
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Caption: Workflow for the safe handling of 9-Bromoanthracene.
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Storage
Store in a tightly closed container.[8]

The storage area should be a well-ventilated place.[8]

Store at room temperature in a dry environment.[2][4]

Store locked up.[8]

Incompatible Materials: Keep away from strong oxidizing agents.[3]

Receiving

Storage Conditions
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Verify container integrity

Store in a tightly
closed container
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oxidizing agents

Room temperature, dry
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Click to download full resolution via product page
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Caption: Proper storage procedures for 9-Bromoanthracene.

Emergency Procedures
First-Aid Measures

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Get

medical advice/attention.[8]

In Case of Skin Contact: Take off all contaminated clothing immediately. Wash the affected

area with plenty of soap and water.[8][10] If skin irritation occurs, get medical help.[8]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes.[6][8][9] Seek

immediate medical attention.[9]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Get medical attention.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8]

Special Protective Equipment for Firefighters: Wear a self-contained breathing apparatus for

firefighting if necessary.[8]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment, including chemical-impermeable gloves and safety goggles.[8] Avoid

dust formation and breathing vapors, mist, or gas.[8]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the chemical enter drains.[8]

Methods for Cleaning Up: For small spills, carefully sweep up the solid material and place it

into a designated, properly labeled, and sealed container for disposal.[10] Avoid generating

dust.[10] Clean the spill area with an appropriate solvent, followed by soap and water. All

cleanup materials should be disposed of as hazardous waste.[10]
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Caption: Spill response workflow for 9-Bromoanthracene.
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Disposal Considerations
Proper disposal of 9-Bromoanthracene and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.[9]

Waste Collection: Collect waste in a designated, properly labeled, and sealed container. The

container should be clearly labeled with "Hazardous Waste," the full chemical name, and any

associated hazard symbols.[10]

Waste Segregation: Do not mix 9-Bromoanthracene waste with other waste streams.[10]

Final Disposal: The ultimate disposal of 9-Bromoanthracene must be handled by a licensed

hazardous waste disposal company.[10] Dispose of contents/container to an appropriate

treatment and disposal facility in accordance with applicable laws and regulations.[8]

Experimental Protocols
While this guide focuses on handling and storage, researchers frequently use 9-
Bromoanthracene as a precursor in various chemical reactions. A common application is in

palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.

Example Experimental Protocol: Synthesis of 9-
Bromoanthracene
This protocol describes the synthesis of 9-Bromoanthracene via the electrophilic bromination

of anthracene using N-bromosuccinimide (NBS).[11]

Materials:

Anthracene

N-bromosuccinimide (NBS)

Carbon tetrachloride (CCl₄) or Chloroform (CHCl₃)

Iodine (I₂) (catalyst)

Procedure:
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Dissolve anthracene in a suitable solvent (e.g., carbon tetrachloride) in a round-bottom flask.

[11]

Add N-bromosuccinimide (1 equivalent) to the solution.[11] A catalytic amount of a radical

initiator like iodine can also be added.[12]

The reaction mixture is stirred, often under an inert atmosphere and protected from light, and

may be gently heated or refluxed until the reaction is complete (monitored by TLC).[11][12]

After the reaction, the mixture is cooled, and the succinimide byproduct is removed by

filtration.[11][12]

The filtrate is washed, dried, and the solvent is removed under reduced pressure to yield the

crude product.[11]

The crude 9-Bromoanthracene is then purified by recrystallization, typically from methanol

or ethanol.[2][3]

Disclaimer: This technical guide is intended for informational purposes only and should not be

considered a substitute for a comprehensive risk assessment and adherence to all applicable

safety regulations and institutional protocols. Always consult the most current Safety Data

Sheet (SDS) for 9-Bromoanthracene before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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